Cas no 2306263-74-9 (2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester)

• Product Name: 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester
• CAS No: 2306263-74-9
• MF: C₁₁H₁₅F₂NO₄
• MW: 263.23791050911
• CID: 5107552
• Update Time: 2026-03-03

2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester
• 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 2,2-difluoro-, 5-(1,1-dimethylethyl) ester

• Inchi： 1S/C11H15F2NO4/c1-9(2,3)18-8(17)14-4-10(5-14)6(7(15)16)11(10,12)13/h6H,4-5H2,1-3H3,(H,15,16)
• InChI Key： HKQYZAFDQDPDHJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CN(C(OC(C)(C)C)=O)C2)C1(F)F

Additional information on 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester

Introduction to 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester (CAS No: 2306263-74-9)

2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester, identified by the CAS number 2306263-74-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This spirocyclic derivative features a fluorinated backbone with an azacyclohexane core, making it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The compound's structure is characterized by a spiro linkage between a six-membered azacyclohexane ring and a difluorinated hexane moiety. The presence of two carboxylic acid groups at the 1 and 5 positions, along with a tert-butyl ester substituent at the 5-position, contributes to its reactivity and potential utility in synthetic chemistry. The fluorine atoms introduce electronic and steric effects that can modulate the compound's interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, spirocyclic compounds have been extensively studied for their potential as bioactive molecules. The spiro structure often imparts rigidity and stability to the molecule, which can enhance binding affinity to biological targets. Additionally, the azacyclohexane ring can mimic natural amino acid residues, facilitating interactions with enzymes and receptors. These features make 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester a valuable building block for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The carboxylic acid groups can be further functionalized through various chemical reactions, such as esterification, amidation, or coupling with other bioactive moieties. This flexibility allows researchers to tailor the compound's properties to specific biological targets. For instance, modifications at the 1 and 5 positions could enhance solubility or improve metabolic stability, while alterations at the tert-butyl ester group could influence pharmacokinetic profiles.

Recent studies have highlighted the potential of fluorinated spirocyclic compounds in oncology research. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability and binding affinity, making these compounds attractive candidates for antitumor agents. Additionally, the spirocyclic core can serve as a scaffold for developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Preliminary computational studies suggest that 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester may exhibit inhibitory activity against certain kinases due to its unique structural features.

The tert-butyl ester group at the 5-position also offers advantages in terms of synthetic accessibility. Ester groups are relatively easy to introduce or remove through standard chemical transformations, allowing for rapid optimization of lead compounds. This feature makes 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester a practical choice for medicinal chemists seeking to explore new chemical space.

In materials science, this compound has shown promise as a precursor for high-performance polymers and specialty chemicals. The spirocyclic structure can contribute to enhanced thermal stability and mechanical strength when incorporated into polymer backbones. Furthermore, the fluorinated moieties can improve hydrophobicity and chemical resistance, making these materials suitable for demanding applications such as coatings or electronic components.

The synthesis of 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the spirocyclic core followed by functional group modifications to introduce the carboxylic acid groups and the tert-butyl ester substituent. Advanced synthetic techniques such as transition metal catalysis may be employed to improve reaction efficiency and selectivity.

From a computational chemistry perspective, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of this compound. These studies provide insights into how fluorine atoms influence molecular properties such as dipole moment and polarizability. Additionally, molecular dynamics simulations have been employed to investigate the conformational behavior of 2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester in solution and solid-state phases.

The potential applications of this compound extend beyond pharmaceuticals and materials science into areas such as agrochemicals and specialty chemicals. For instance, derivatives of this scaffold may exhibit herbicidal or fungicidal activity due to their ability to interact with biological targets in plants or fungi. Furthermore, they could serve as intermediates for synthesizing complex molecules with tailored properties for industrial use.

In conclusion,2,2-Difluoro-5-aza-spiro[2.3]hexane-1,5-dicarboxylic acid 5-tert-butyl ester (CAS No: 2306263-74-< strong>9 strong>) is a multifunctional compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.
Its versatility in synthetic chemistry also positions it as a valuable intermediate for creating advanced materials with enhanced performance characteristics.
As research continues to uncover new applications for this compound,
it is likely that its importance will only continue to grow in both academic
research settings
and industrial applications.